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Compound of Interest

Compound Name: GSK2188931B

Cat. No.: B1191767 Get Quote

Topic: Recommended Dosage of GSK2188931B for In Vivo Studies in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK2188931B is a potent and selective inhibitor of soluble epoxide hydrolase (sEH). This

enzyme plays a crucial role in the metabolism of arachidonic acid, converting anti-inflammatory

and vasodilatory epoxyeicosatrienoic acids (EETs) into their less active dihydroxy derivatives.

By inhibiting sEH, GSK2188931B increases the bioavailability of EETs, thereby offering

therapeutic potential in cardiovascular and inflammatory diseases. These application notes

provide a summary of the recommended dosage of GSK2188931B for in vivo studies in mice,

based on available preclinical data, along with detailed experimental protocols and a

visualization of the relevant signaling pathway.

Data Presentation
Table 1: Recommended Dosage of GSK2188931B in
Rodent Models
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Species Dosage
Route of
Administrat
ion

Study
Context

Key
Findings

Reference

Rat 80 mg/kg/day In Chow

Post-

Myocardial

Infarction

Improved left

ventricular

ejection

fraction,

reduced

cardiac

fibrosis and

hypertrophy.

Kompa et al.,

2013[1]

Mouse

(Calculated)

~160

mg/kg/day

In Chow

(projected)
N/A N/A N/A

Note on Mouse Dosage Calculation: The recommended dosage for mice is extrapolated from

the effective dose in rats using body surface area (BSA) normalization. The conversion factor

from rat to mouse is approximately 2. A direct in vivo study in mice has not been identified in

the public domain. Researchers should consider this calculated dose as a starting point and

perform dose-ranging studies to determine the optimal dosage for their specific mouse model

and experimental endpoints.

Experimental Protocols
Protocol 1: Administration of GSK2188931B in
Medicated Chow (based on Rat Studies)
This protocol is adapted from the methodology described by Kompa et al. (2013) for rats and

can be used as a basis for mouse studies.

Objective: To achieve a systemic therapeutic concentration of GSK2188931B through oral

administration mixed with standard rodent chow.

Materials:

GSK2188931B
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Standard rodent chow powder

Water

Pill press or pellet maker (optional)

Drying oven

Procedure:

Dose Calculation:

Determine the average daily food consumption of the mice to be treated (typically 3-5

grams for an adult mouse).

Calculate the total amount of GSK2188931B needed per kilogram of chow to achieve the

target dose of ~160 mg/kg/day.

Example Calculation: For a 25g mouse eating 4g of chow per day, the daily dose would

be (160 mg/kg) * (0.025 kg) = 4 mg. The concentration in the chow should be 4 mg of

drug per 4 g of chow, or 1 gram of GSK2188931B per kilogram of chow.

Preparation of Medicated Chow:

Thoroughly mix the calculated amount of GSK2188931B with the powdered rodent chow

until a homogenous mixture is achieved.

Slowly add a small amount of water to the mixture to form a dough-like consistency.

If desired, use a pill press or pellet maker to form chow pellets. Alternatively, the dough

can be spread into a thin layer on a baking sheet.

Dry the medicated chow in a drying oven at a low temperature (e.g., 50-60°C) until it is

completely dry and hardened.

Store the medicated chow in an airtight container at 4°C, protected from light.

Administration:
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Provide the medicated chow to the mice ad libitum as their sole food source.

Monitor food intake and body weight regularly to ensure adequate drug consumption and

to detect any potential adverse effects.

Vehicle Control: Prepare a control chow using the same procedure but without the addition of

GSK2188931B.
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Caption: Signaling pathway of sEH inhibition by GSK2188931B.

Experimental Workflow for In Vivo Efficacy Study
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Caption: Experimental workflow for a typical in vivo study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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